Cas no 1820613-72-6 (4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-4,3-c-pyridine, hydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-4,3-c-pyridine, hydrochloride
• CAS No: 1820613-72-6
• MF: C₁₃H₁₃ClF₃N₃
• MW: 303.7106320858
• MDL: MFCD16613986
• CID: 4782699
• Update Time: 2025-06-11

4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-4,3-c-pyridine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-[4,3-c]-pyridine, hydrochloride
• 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-1-phenyl-3-(trifluoromethyl)- hydrochloride
• 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-4,3-c-pyridine, hydrochloride

• MDL： MFCD16613986
• Inchi： 1S/C13H12F3N3.ClH/c14-13(15,16)12-10-8-17-7-6-11(10)19(18-12)9-4-2-1-3-5-9;/h1-5,17H,6-8H2;1H
• InChI Key： PRQBALUILFFTTF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C2CNCCC=2N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 315
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo-4,3-c-pyridine, hydrochloride

Introduction to 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine Hydrochloride (CAS No. 1820613-72-6)

4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 1820613-72-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a tetrahydro ring system, a phenyl group, and a trifluoromethyl substituent, makes it a promising candidate for various pharmacological studies.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial in drug design as it can significantly improve the bioavailability and pharmacokinetic properties of the compound. Additionally, the phenyl group contributes to the overall hydrophobicity and can influence receptor binding affinity and selectivity.

Recent studies have explored the potential of 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a potential lead for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride to serotonin receptors. The results indicated that this compound has high affinity for serotonin 5-HT_2A receptors, which are implicated in mood regulation and cognitive function. This finding suggests that the compound could be further developed as an antidepressant or anxiolytic agent.

Beyond its potential in neurological disorders, 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride has also shown promise in oncology research. A study conducted by a team at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve modulation of cell cycle progression and induction of apoptosis. These findings highlight the potential of this compound as a novel anticancer agent.

The tetrahydro ring system in 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride is another key structural feature that contributes to its biological activity. This ring system provides conformational flexibility and can enhance the molecule's ability to interact with target proteins. Additionally, the presence of the hydrochloride salt form ensures better solubility and stability in aqueous environments, which is essential for both preclinical and clinical applications.

In terms of synthetic methodology, 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride can be synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent cyclization steps. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride in human subjects. Preliminary data from phase I trials have shown promising results with respect to tolerability and pharmacokinetic profiles. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 4,5,6,7-Tetrahydro-1-phenyl-3-(trifluoromethyl)pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 1820613-72-6) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for medicinal chemists and pharmaceutical researchers. As ongoing studies continue to elucidate its mechanisms of action and potential applications, this compound is poised to make significant contributions to drug discovery and development.